5-bromo-2-methoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
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Overview
Description
Scientific Research Applications
Photodynamic Therapy and Photosensitizers
Research has highlighted the synthesis and characterization of zinc(II) phthalocyanine derivatives substituted with benzenesulfonamide units, showing promising properties for photodynamic therapy applications. These compounds, characterized by high singlet oxygen quantum yields, are useful as photosensitizers in Type II mechanisms, potentially contributing to the treatment of cancer through photodynamic therapy. Their excellent fluorescence properties, high singlet oxygen quantum yields, and appropriate photodegradation quantum yields mark them as remarkable candidates for Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020); (Öncül, Öztürk, & Pişkin, 2022).
Antioxidant Sources
A study on the marine red alga Rhodomela confervoides identified naturally occurring bromophenols with potent antioxidant activities. These compounds, including new and known structures, have been found to exhibit activities stronger than or comparable to synthetic antioxidants, suggesting the potential of these natural compounds in preventing oxidative deterioration of food (Li, Li, Gloer, & Wang, 2011).
Antimicrobial and Antiproliferative Activities
Another study focused on the synthesis and evaluation of N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives as potential antiproliferative agents against various tumor cell lines. The research found specific derivatives that showed high antiproliferative activity, indicating the possibility of developing new anticancer agents based on these compounds (Motavallizadeh et al., 2014).
Future Directions
Properties
IUPAC Name |
5-bromo-2-methoxy-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrN3O5S/c1-28-16-6-3-14(4-7-16)17-8-10-20(25)24(23-17)12-11-22-30(26,27)19-13-15(21)5-9-18(19)29-2/h3-10,13,22H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBPRKRWLAZDGIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=C(C=CC(=C3)Br)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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